Dimethyl 1,5-naphthalenedisulfonate
Overview
Description
Dimethyl 1,5-naphthalenedisulfonate is a chemical compound with the molecular formula C12H12O6S2 . It is also known by other names such as dimethyl naphthalene-1,5-disulfonate and 1,5-Naphthalenedisulfonic acid dimethyl ester .
Molecular Structure Analysis
The molecular weight of Dimethyl 1,5-naphthalenedisulfonate is 316.4 g/mol . The InChI representation of its structure is InChI=1S/C12H12O6S2/c1-17-19(13,14)11-7-3-6-10-9(11)5-4-8-12(10)20(15,16)18-2/h3-8H,1-2H3 . The compound has a complexity of 477 .
Physical And Chemical Properties Analysis
Dimethyl 1,5-naphthalenedisulfonate appears as a white to almost white powder or crystal . It has a melting point range of 200.0 to 204.0 °C . The compound has a topological polar surface area of 104 Ų .
Scientific Research Applications
Field
This research is in the field of Chemistry , specifically focusing on phase transitions in organic salts .
Application
Dimethyl 1,5-naphthalenedisulfonate is used in the creation of two phase transition compounds, diethylammonium 1,5-naphthalenedisulfonate and cyclohexylammonium 1,5-naphthalenedisulfonate . These compounds were screened from a series of organic salts based on 1,5-naphthalenedisulfonate .
Method
The phase transition behaviors of these compounds were studied using differential scanning calorimetry , single-crystal X-ray analysis , and dielectric measurements .
Results
The compounds underwent phase transitions at about 202 and 148 K, respectively, accompanied by distinct dielectric changes . The origin of the phase transitions was ascribed to motional changes of the cations in the crystal lattices .
Such compounds are of commercial importance, especially the alkylnaphthalene sulfonates , which are used as superplasticizers in concrete . They are produced on a large scale .
Such compounds are of commercial importance, especially the alkylnaphthalene sulfonates , which are used as superplasticizers in concrete . They are produced on a large scale .
properties
IUPAC Name |
dimethyl naphthalene-1,5-disulfonate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H12O6S2/c1-17-19(13,14)11-7-3-6-10-9(11)5-4-8-12(10)20(15,16)18-2/h3-8H,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HCXPJMZQMWIBMO-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COS(=O)(=O)C1=CC=CC2=C1C=CC=C2S(=O)(=O)OC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H12O6S2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60288660 |
Source
|
| Record name | Dimethyl 1,5-naphthalenedisulfonate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60288660 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
316.4 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Dimethyl 1,5-naphthalenedisulfonate | |
CAS RN |
20779-13-9 |
Source
|
| Record name | 20779-13-9 | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=57245 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | Dimethyl 1,5-naphthalenedisulfonate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60288660 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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